Cas no 1366740-47-7 (8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Methylquinoline-5-boronic Acid Pinacol Ester
- Quinoline, 8-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 8-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- 8-Methylquinoline-5-boronicAcidPinacolEster
- 8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- 1366740-47-7
- EN300-22887355
- AC3975
- SCHEMBL795284
- CS-0369229
- MFCD31630334
- SY225464
-
- MDL: MFCD31630334
- Inchi: 1S/C16H20BNO2/c1-11-8-9-13(12-7-6-10-18-14(11)12)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
- InChI Key: VZGVWEMFQCGKIS-UHFFFAOYSA-N
- SMILES: N1C2C(=C(B3OC(C)(C)C(C)(C)O3)C=CC=2C)C=CC=1
Computed Properties
- Exact Mass: 269.1587090g/mol
- Monoisotopic Mass: 269.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225464-5g |
8-Methylquinoline-5-boronic Acid Pinacol Ester |
1366740-47-7 | ≥95% | 5g |
¥6950.0 | 2023-09-15 | |
| eNovation Chemicals LLC | D778069-5g |
8-Methylquinoline-5-boronic Acid Pinacol Ester |
1366740-47-7 | 95% | 5g |
$825 | 2024-07-20 | |
| Enamine | EN300-22887355-0.05g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 0.05g |
$359.0 | 2024-06-20 | |
| Enamine | EN300-22887355-0.1g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 0.1g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-22887355-0.25g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 0.25g |
$393.0 | 2024-06-20 | |
| Enamine | EN300-22887355-0.5g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 0.5g |
$410.0 | 2024-06-20 | |
| Enamine | EN300-22887355-1.0g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 1.0g |
$428.0 | 2024-06-20 | |
| Enamine | EN300-22887355-2.5g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 2.5g |
$838.0 | 2024-06-20 | |
| Enamine | EN300-22887355-5.0g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 5.0g |
$1240.0 | 2024-06-20 | |
| Enamine | EN300-22887355-10.0g |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
1366740-47-7 | 95% | 10.0g |
$1839.0 | 2024-06-20 |
8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline: A Novel Compound in Biomedical Research
8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline, identified by its CAS number 1366740-47-7, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of the quinoline scaffold, a well-established heterocyclic structure with a wide range of biological activities. The introduction of the 1,3,2-dioxaborolan-2-yl group at the 5-position of the quinoline ring, along with the 8-methyl substitution, imparts unique chemical properties that make this molecule a promising candidate for pharmaceutical development.
Recent studies have highlighted the potential of quinoline derivatives in targeting various disease mechanisms, including cancer, neurodegenerative disorders, and infectious diseases. The 1,3,2-dioxaborolan-2-yl group, also known as a boronic acid ester, is particularly notable for its ability to undergo Suzuki-Miyaura coupling reactions, a critical process in the synthesis of complex organic molecules. This property makes 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline an attractive scaffold for further functionalization and drug design.
One of the key advantages of this compound is its structural versatility. The 1,3,2-dioxaborolan-2-yl group can act as a versatile linker, enabling the attachment of various pharmacophores. This feature is particularly valuable in the development of multitarget drugs, which are increasingly being explored in modern drug discovery. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of quinoline with boronic acid ester groups showed enhanced activity against multidrug-resistant cancer cells, underscoring the potential of this class of compounds.
The 8-methyl substitution on the quinoline ring further contributes to the molecule's stability and reactivity. This modification can influence the compound's solubility, metabolic stability, and interactions with biological targets. In a recent publication in Organic & Biomolecular Chemistry, researchers reported that the 8-methyl group enhances the hydrophobicity of the molecule, which may improve its cellular permeability and efficacy in targeting intracellular pathways.
Another critical aspect of 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is its role in the development of prodrugs. The 1,3,2-dioxaborolan-2-yl group can be cleaved under physiological conditions, releasing the active quinoline core. This property is particularly useful in designing drugs that can bypass the blood-brain barrier, a major challenge in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 study in Advanced Drug Delivery Reviews highlighted the potential of boronic acid ester-containing compounds in delivering therapeutic agents to the central nervous system.
From a synthetic perspective, the preparation of 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline involves a series of well-defined steps, including the formation of the quinoline ring and the introduction of the 1,3,2-dioxaborolan-2-yl group. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, reducing the environmental impact and cost of production. A 2023 paper in Green Chemistry described a novel microwave-assisted synthesis route that significantly improved the yield and purity of 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline.
Biological studies have also revealed the potential of 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline in modulating various signaling pathways. For example, in a 2024 preclinical study, this compound was shown to inhibit the activity of the PI3K/AKT/mTOR pathway, a key driver of cancer cell proliferation. The ability to target such pathways makes this molecule a promising candidate for the development of targeted therapies in oncology.
Furthermore, the compound's potential in the treatment of infectious diseases has been explored. The quinoline scaffold is known for its antibacterial and antifungal properties, and the addition of the 1,3,2-dioxaborolan-2-yl group may enhance these activities. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of quinoline with boronic acid ester groups exhibited broad-spectrum antimicrobial activity, including against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa.
Despite its promising properties, the development of 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline as a therapeutic agent requires further investigation. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety in long-term use, and identifying the most effective biological targets remain areas of active research. However, the compound's unique structure and functional groups provide a strong foundation for future studies and applications in drug discovery.
In conclusion, 8-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline represents a significant breakthrough in medicinal chemistry. Its combination of the quinoline scaffold and the 1,3,2-dioxaborolan-2-yl group offers a versatile platform for the development of novel therapeutics. As research in this area continues to advance, this compound may play a pivotal role in addressing some of the most pressing medical challenges of our time.
1366740-47-7 (8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)